Cas no 1597598-10-1 (1-(4-bromophenyl)-4-methyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(4-bromophenyl)-4-methyl-1H-pyrazole-3-carboxylic acid
• CAS No: 1597598-10-1
• MF: C₁₁H₉BrN₂O₂
• MW: 281.105361700058
• CID: 6166471
• PubChem ID: 116002234
• Update Time: 2025-05-20

1-(4-bromophenyl)-4-methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1597598-10-1
• 1-(4-bromophenyl)-4-methyl-1H-pyrazole-3-carboxylic acid
• EN300-1145828

• Inchi： 1S/C11H9BrN2O2/c1-7-6-14(13-10(7)11(15)16)9-4-2-8(12)3-5-9/h2-6H,1H3,(H,15,16)
• InChI Key： KZCSPPXMLAPAAT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C=C(C)C(C(=O)O)=N1

Computed Properties

• Exact Mass: 279.98474g/mol
• Monoisotopic Mass: 279.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-(4-bromophenyl)-4-methyl-1H-pyrazole-3-carboxylic acid

1-(4-Bromophenyl)-4-Methyl-1H-Pyrazole-3-Carboxylic Acid: A Comprehensive Overview

Introduction to 1-(4-Bromophenyl)-4-Methyl-1H-Pyrazole-3-Carboxylic Acid

1-(4-Bromophenyl)-4-Methyl-1H-Pyrazole-3-Carboxylic Acid, a compound with the CAS number 1597598-10-1, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structural features, which include a pyrazole ring substituted with a bromophenyl group and a methyl group, along with a carboxylic acid moiety. These structural elements contribute to its diverse chemical and biological properties, making it a valuable compound for both academic research and industrial applications.

Structural Analysis and Chemical Properties

The molecular structure of 1-(4-Bromophenyl)-4-Methyl-1H-Pyrazole-3-Carboxylic Acid is characterized by a pyrazole ring, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The substitution pattern of this ring plays a crucial role in determining its chemical reactivity and physical properties. The presence of the bromophenyl group at the 4-position introduces electron-withdrawing effects, which can influence the electronic properties of the molecule. Additionally, the methyl group at the 4-position of the pyrazole ring adds steric bulk, potentially affecting the molecule's solubility and stability.

The carboxylic acid group at the 3-position of the pyrazole ring imparts acidic properties to the molecule, making it susceptible to various chemical reactions such as esterification and amidation. This functional group also enhances the molecule's ability to form hydrogen bonds, which is essential for its interactions in biological systems.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery due to their ability to modulate various biological targets. For instance, pyrazole derivatives have been shown to exhibit anti-inflammatory, antitumor, and antimicrobial activities, making them promising candidates for therapeutic applications.

Synthesis and Characterization

The synthesis of 1-(4-Bromophenyl)-4-Methyl-1H-Pyrazole-3-Carboxylic Acid typically involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic strategies include nucleophilic aromatic substitution, coupling reactions, and cyclization processes. The use of transition metal catalysts, such as palladium complexes, has been reported to facilitate key steps in the synthesis of this compound.

Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to characterize this compound. These methods provide detailed insights into its molecular structure, purity, and crystalline properties.

Recent advancements in green chemistry have also led to the development of more sustainable synthetic routes for this compound. For example, researchers have explored the use of microwave-assisted synthesis and enzymatic catalysis to reduce reaction times and minimize waste generation.

Biological Activity and Applications

One of the most compelling aspects of 1-(4-Bromophenyl)-4-Methyl-1H-Pyrazole-3-Carboxylic Acid is its potential as a bioactive molecule. Preclinical studies have demonstrated that this compound exhibits potent inhibitory activity against various enzymes associated with inflammatory diseases. For instance, it has been shown to inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling pathways.

In addition to its enzymatic activity, this compound has also been investigated for its potential as an anticancer agent. Research indicates that it may induce apoptosis in cancer cells by modulating key signaling pathways such as the MAPK/ERK pathway. Furthermore, its ability to cross the blood-brain barrier suggests that it could be explored for neurodegenerative diseases such as Alzheimer's disease.

The versatility of this compound extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for applications in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent studies have explored its use as an n-type semiconductor material due to its high electron mobility.

Safety Considerations and Regulatory Compliance

While 1-(4-Bromophenyl)-4-Methyl-1H-Pyrazole-3-Carboxylic Acid holds great promise for various applications, it is essential to address safety considerations associated with its handling and use. Proper personal protective equipment (PPE) should be worn during synthesis and manipulation of this compound to minimize exposure risks.

From a regulatory perspective, compliance with international standards such as those set by the Occupational Safety and Health Administration (OSHA) is crucial. This includes maintaining accurate Material Safety Data Sheets (MSDS) that detail handling procedures, storage requirements, and emergency response protocols.